Cas no 957060-99-0 (3-Borono-N-(2,3-dimethylphenyl)benzamide)

3-Borono-N-(2,3-dimethylphenyl)benzamide is a boronic acid derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a benzamide moiety and a boronic acid group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl compounds. The presence of the 2,3-dimethylphenyl substituent enhances steric and electronic properties, potentially improving selectivity in catalytic processes. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its ability to form stable boronates. High purity and consistent reactivity ensure reliable performance in complex synthetic pathways.
3-Borono-N-(2,3-dimethylphenyl)benzamide structure
957060-99-0 structure
Product Name:3-Borono-N-(2,3-dimethylphenyl)benzamide
CAS No:957060-99-0
MF:C15H16BNO3
MW:269.103444099426
MDL:MFCD09027262
CID:857057
PubChem ID:44118806
Update Time:2025-06-07

3-Borono-N-(2,3-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • (3-((2,3-Dimethylphenyl)carbamoyl)phenyl)boronic acid
    • 3-(2,3-Dimethylphenylcarbamoyl)benzeneboronic acid
    • 3-Borono-N-(2,3-dimethylphenyl)benzamide
    • CS-0176205
    • SCHEMBL2560246
    • AKOS015833532
    • 957060-99-0
    • D71379
    • DTXSID70657000
    • 3-((2,3-dimethylphenyl)carbamoyl)phenylboronic acid
    • 3-[(2,3-Dimethylphenyl)carbamoyl]benzeneboronic acid
    • PS-9686
    • {3-[(2,3-Dimethylphenyl)carbamoyl]phenyl}boronic acid
    • 3-(2,3-Dimethylphenylcarbamoyl)phenylboronic acid
    • A853875
    • [3-[(2,3-dimethylphenyl)carbamoyl]phenyl]boronic acid
    • 3-[(2,3-Dimethylphenyl)carbamoyl]benzeneboronic acid 96%
    • (3-((2,3-Dimethylphenyl)carbamoyl)phenyl)boronicacid
    • MFCD09027262
    • MDL: MFCD09027262
    • Inchi: 1S/C15H16BNO3/c1-10-5-3-8-14(11(10)2)17-15(18)12-6-4-7-13(9-12)16(19)20/h3-9,19-20H,1-2H3,(H,17,18)
    • InChI Key: YOBXXJGRRIXVDU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(B(O)O)C=1)NC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 269.1223235g/mol
  • Monoisotopic Mass: 269.1223235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3

3-Borono-N-(2,3-dimethylphenyl)benzamide Security Information

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